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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3-hydroxybenzaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 2-Bromo-3-hydroxybenzaldehyde (CAS No. 196081-71-7). Adherence to these

guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-3-hydroxybenzaldehyde is a hazardous chemical that requires careful handling to

prevent adverse health effects. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals identifies it with several hazard statements.[1] It is harmful if swallowed,

in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] Therefore, the use

of appropriate personal protective equipment is mandatory.
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Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral H302 Warning

Acute Toxicity, Dermal H312 Warning

Skin Corrosion/Irritation H315 Warning

Serious Eye Damage/Eye

Irritation
H319 Warning

Acute Toxicity, Inhalation H332 Warning

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335 Warning

Source: PubChem CID 3714674[1]

Recommended Personal Protective Equipment (PPE)
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PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

for splash-prone operations.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended based on data

for similar compounds. Always

inspect gloves for tears or

punctures before use and

dispose of contaminated

gloves in accordance with

applicable laws.

Skin and Body Protection Laboratory coat.

Wear a fully buttoned lab coat.

For larger quantities, consider

a chemical-resistant apron or

coveralls.

Respiratory Protection A NIOSH-approved respirator.

Not generally required for

small quantities in a well-

ventilated area or chemical

fume hood. If dust is generated

or ventilation is inadequate, an

N95 dust mask or a respirator

with appropriate cartridges

should be used.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize exposure and

environmental contamination.

Step-by-Step Handling Protocol
Preparation:
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Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure all necessary PPE is readily available and in good condition.

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Keep an emergency eyewash station and safety shower accessible.

Handling:

When handling the solid, avoid generating dust. Use a spatula for transfers.

For weighing, use a balance inside a fume hood or a ventilated enclosure.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Keep containers tightly closed when not in use.

In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or

vermiculite.

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Ventilate the area and clean the spill site thoroughly.

Disposal Plan
All waste containing 2-Bromo-3-hydroxybenzaldehyde must be treated as hazardous waste.

Chemical Waste: Dispose of unused 2-Bromo-3-hydroxybenzaldehyde and any

contaminated materials in a designated, labeled hazardous waste container. The container

must be kept closed and stored in a cool, dry, well-ventilated area away from incompatible

materials.
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Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be placed in a

sealed bag and disposed of as hazardous waste.

Disposal Method: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in regular trash.

Experimental Workflow Visualization
The following diagram outlines the standard workflow for the safe handling of 2-Bromo-3-
hydroxybenzaldehyde, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b121576?utm_src=pdf-body
https://www.benchchem.com/product/b121576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 2-Bromo-3-hydroxybenzaldehyde
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Caption: Workflow for the safe handling of 2-Bromo-3-hydroxybenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b121576?utm_src=pdf-body-img
https://www.benchchem.com/product/b121576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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